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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rebaudioside N is a minor steviol glycoside found in the leaves of the Stevia rebaudiana
Bertoni plant. Like other steviol glycosides, it is a natural, non-caloric sweetener with potential
applications in the food, beverage, and pharmaceutical industries. The complex structure of
Rebaudioside N, featuring a diterpenoid steviol backbone glycosylated with multiple sugar
moieties including a deoxyhexose (rhamnose), necessitates a highly selective and sensitive
analytical method for its accurate identification and quantification. Ultra-High-Performance
Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) offers the
required specificity and sensitivity for the analysis of Rebaudioside N in complex matrices
such as stevia extracts and final products. This application note provides a detailed protocol for
the identification and quantification of Rebaudioside N using UHPLC-MS/MS.

Experimental Protocols
Sample Preparation

A generic sample preparation protocol for the extraction of Rebaudioside N from stevia leaves
or commercial sweetener formulations is outlined below. This protocol may require optimization
depending on the specific sample matrix.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3027041?utm_src=pdf-interest
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

Stevia leaf powder or commercial sweetener product

Water:Acetonitrile (80:20, v/v) extraction solvent

Vortex mixer

Centrifuge

0.22 pm syringe filters

Protocol:

Weigh 50 mg of the homogenized stevia leaf powder or 100 mg of the commercial sweetener
into a centrifuge tube.

e Add 10 mL of the water:acetonitrile (80:20, v/v) extraction solvent.

» Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

e Place the tube in an ultrasonic bath for 30 minutes to facilitate extraction.
o Centrifuge the sample at 4000 rpm for 10 minutes to pellet solid material.
 Filter the supernatant through a 0.22 um syringe filter into a UHPLC vial.

e The sample is now ready for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis

The following are typical UHPLC-MS/MS parameters for the analysis of steviol glycosides,
which can be adapted for Rebaudioside N.

UHPLC System:
e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pum)

o Mobile Phase A: 0.1% Formic acid in water
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¢ Mobile Phase B: 0.1% Formic acid in acetonitrile

e Gradient:

0-1 min: 20% B

[¢]

[¢]

1-10 min: 20-80% B (linear gradient)

[e]

10-12 min: 80% B

o

12.1-15 min: 20% B (column re-equilibration)

e Flow Rate: 0.3 mL/min

e Column Temperature: 40 °C

« Injection Volume: 5 pL

Mass Spectrometry System:

« lonization Mode: Electrospray lonization (ESI), Positive and Negative

e Scan Mode: Multiple Reaction Monitoring (MRM) is recommended for quantification. Full

scan can be used for initial identification.

o Capillary Voltage: 3.5 kV

e Source Temperature: 150 °C

e Desolvation Temperature: 350 °C

e Gas Flow Rates: Optimized for the specific instrument.

Rebaudioside N Identification Parameters:

¢ Molecular Formula: CssHo0032

e Monoisotopic Mass: 1274.5365 g/mol
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e Precursor lons:

o Positive Mode [M+H]*: m/z 1275.5477[1]

o Negative Mode [M-H]~: m/z 1273.5320

o Fragment lons (Positive Mode):m/z 633, 471, 309, 273, 147[1]

Quantitative Data Summary

While specific quantitative data for Rebaudioside N is not widely available, the following table

provides typical performance characteristics for the UHPLC-MS/MS analysis of other steviol

glycosides. These values can serve as a benchmark for method validation of Rebaudioside N

analysis.
Typical Value Range for Steviol
Parameter .
Glycosides
Linearity (R?) >0.99

Limit of Detection (LOD)

0.01 - 1.0 ng/mL

Limit of Quantification (LOQ)

0.05 - 5.0 ng/mL

Recovery

90 - 110%

Precision (%0RSD)

<15%

Visualizations

Analytical Workflow for Rebaudioside N Identification
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Caption: A generalized workflow for the extraction and analysis of Rebaudioside N.
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Caption: The structural relationship between the steviol aglycone and Rebaudioside N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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